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Compound of Interest

Compound Name: Netzahualcoyone

Cat. No.: B1678220 Get Quote

Disclaimer: Information regarding the specific physical and chemical properties of

Netzahualcoyone is exceedingly scarce in publicly available scientific literature. While its

existence as a natural product is documented, detailed characterization data remains largely

unpublished. This guide presents the available information for Netzahualcoyone and

supplements it with data from representative, closely related triterpenoids from the

Celastraceae family to provide a comprehensive technical overview for researchers, scientists,

and drug development professionals.

Introduction to Netzahualcoyone
Netzahualcoyone is a naturally occurring triterpenoid isolated from plants of the Celastraceae

family. Triterpenoids from this family are known for their structural diversity and a wide range of

biological activities, including antimicrobial, anti-inflammatory, and cytotoxic effects.[1][2]

Netzahualcoyone itself has been noted for its broad-spectrum activity against Gram-positive

bacteria and yeasts.[3] A study on its mode of action revealed that it inhibits the respiration of

intact cells of Bacillus subtilis.

Physicochemical Properties
Detailed experimental data for the physical and chemical properties of Netzahualcoyone are

not readily available. However, based on its classification as a triterpenoid and its reported

molecular formula, some properties can be inferred. To provide a more complete picture, the

following table includes the known data for Netzahualcoyone alongside representative data for
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Celastrol, a well-characterized quinonemethide triterpenoid also found in the Celastraceae

family.

Property Netzahualcoyone
Celastrol (Representative
Triterpenoid)

Molecular Formula C30H36O6[4] C29H38O4

Molecular Weight 492.60 g/mol [4] 450.6 g/mol

Appearance Not Reported
Reddish-brown crystalline

powder

Melting Point Not Reported 205-207 °C

Boiling Point Not Reported Not available

Solubility Not Reported

Soluble in DMSO, methanol,

ethanol; sparingly soluble in

water

CAS Number 87686-36-0[4] 34157-83-0

Spectral Data
Specific spectral data (NMR, IR, Mass Spectrometry) for Netzahualcoyone has not been

published. For the purpose of this technical guide, representative spectral characteristics of a

quinonemethide triterpenoid skeleton, common in the Celastraceae family, are described.[5]

¹³C-NMR Spectroscopy: Quinonemethide triterpenoids typically exhibit characteristic signals

in the carbonyl region (δC 170–200 ppm) and the olefinic carbon region (δC 110–160 ppm).

[5] A comprehensive compilation of ¹³C-NMR data for a wide range of pentacyclic

triterpenoids from Celastraceae can be a valuable resource for the characterization of new

compounds like Netzahualcoyone.[1][5]

¹H-NMR Spectroscopy: The proton NMR spectrum would be expected to show a complex

pattern of signals corresponding to the numerous methyl, methylene, and methine protons of

the pentacyclic triterpene core. Signals for olefinic protons and protons adjacent to carbonyl

groups would also be present.
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Infrared (IR) Spectroscopy: The IR spectrum of a compound with the proposed structure of

Netzahualcoyone (C30H36O6) would likely show characteristic absorption bands for

hydroxyl (-OH), carbonyl (C=O), and carbon-carbon double bonds (C=C).

Mass Spectrometry (MS): High-resolution mass spectrometry would be used to confirm the

molecular formula by providing a highly accurate mass measurement of the molecular ion.

Experimental Protocols
A specific experimental protocol for the isolation of Netzahualcoyone is not available.

However, a general methodology for the isolation of triterpenoids from plants of the

Celastraceae family can be outlined as follows.

General Workflow for Triterpenoid Isolation
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Further Purification
(e.g., HPLC, crystallization)

Isolated Triterpenoid
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Caption: General workflow for the isolation of triterpenoids.

Detailed Methodology
Plant Material Collection and Preparation: The relevant plant parts (e.g., root bark, stems)

are collected, air-dried, and ground into a fine powder.
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Extraction: The powdered plant material is extracted exhaustively with a suitable organic

solvent, such as methanol or ethanol, at room temperature. The solvent is then removed

under reduced pressure to yield a crude extract.

Solvent-Solvent Partitioning: The crude extract is suspended in water and sequentially

partitioned with solvents of increasing polarity (e.g., n-hexane, chloroform, ethyl acetate) to

separate compounds based on their polarity.

Column Chromatography: The fraction enriched with triterpenoids (often the ethyl acetate or

chloroform fraction) is subjected to column chromatography on silica gel. The column is

eluted with a gradient of solvents (e.g., hexane-ethyl acetate) to separate the components.

Fraction Analysis: The collected fractions are monitored by thin-layer chromatography (TLC)

to identify those containing the compounds of interest. Fractions with similar TLC profiles are

pooled.

Purification: The pooled fractions are further purified using techniques such as preparative

high-performance liquid chromatography (HPLC) or recrystallization to obtain the pure

triterpenoid.

Structure Elucidation: The structure of the isolated pure compound is then determined using

a combination of spectroscopic methods, including NMR (¹H, ¹³C, COSY, HMQC, HMBC),

mass spectrometry, and IR spectroscopy.

Biological Activity and Potential Signaling Pathways
While the specific signaling pathways affected by Netzahualcoyone are not known, many

triterpenoids isolated from the Celastraceae family exhibit potent anti-inflammatory and

cytotoxic activities.[1][2] These activities are often mediated through the modulation of key

signaling pathways involved in inflammation and cell survival.

A plausible, though hypothetical, signaling pathway that could be modulated by a bioactive

triterpenoid from Celastraceae is the NF-κB (Nuclear Factor kappa-light-chain-enhancer of

activated B cells) signaling pathway. This pathway is a central regulator of the inflammatory

response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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